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Compound of Interest

Compound Name: 1-Chlorohexane

Cat. No.: B165106

This guide provides troubleshooting and frequently asked questions for the safe and compliant
disposal of 1-chlorohexane waste in a laboratory environment. Adherence to these
procedures is critical for personnel safety and environmental protection.

Troubleshooting Guide
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Issue Probable Cause Solution
Due to its chlorine content, 1-
chlorohexane waste must be
classified as halogenated

) ) organic waste.[1] It is crucial to
Uncertainty about waste 1-Chlorohexane is a o
o ] not mix this with non-
classification halogenated organic solvent.

halogenated solvents, as this
can create dangerous
chemical reactions and

increase disposal costs.[1][2]

. Accidental mishandling or
Spill of 1-chlorohexane waste ) )
container failure.

In the event of a spill, evacuate
the immediate area and
ensure proper ventilation,
preferably within a fume hood.
[1] Wear appropriate personal
protective equipment (PPE),
including chemical-resistant
gloves (nitrile or neoprene), a
lab coat, and eye protection.[1]
Absorb the spill with a non-
combustible material like dry
earth or sand.[3][4] Collect the
absorbed material using non-
sparking tools and place it in
the designated halogenated
organic waste container.[3][4]
Decontaminate the spill area
with a suitable solvent and
collect the cleaning materials

as halogenated waste.[1]

Waste container is unlabeled Oversight or lack of awareness

or improperly labeled of labeling requirements.

All waste containers must be
clearly labeled. The label for 1-
chlorohexane waste should
read "Halogenated Organic
Waste" and include the full

chemical name "1-
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Chlorohexane" and its CAS
number (544-10-5).[1] If a
container's contents are
unknown, it must be treated as
hazardous waste until
identified. Contact your
institution's Environmental
Health and Safety (EHS)
department for guidance on

handling unknown waste.

Do not attempt to open or
handle a container with
unexpected solids. Isolate the
o ) ) container in a well-ventilated
o o Mixing of incompatible

Crystallization or precipitation ) area away from heat and

) ) chemicals or temperature o

in the waste container _ ignition sources. Report the

fluctuations. -

situation to your EHS
department immediately for
professional assessment and

disposal.

Frequently Asked Questions (FAQS)

Q1: How should I collect and store 1-chlorohexane waste in the lab?

Al: Collect 1-chlorohexane waste in a designated, properly labeled, and sealed waste
container.[1] The container should be made of a material compatible with halogenated organic
compounds, such as glass or high-density polyethylene (HDPE).[1] Store the sealed container
in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing
agents and bases.[1][5] Ensure the storage area is away from heat sources and direct sunlight.

[5]
Q2: Can | mix 1-chlorohexane waste with other organic solvents?

A2: No. You must not mix 1-chlorohexane waste with non-halogenated solvents.[1]
Halogenated and non-halogenated waste streams are treated differently and mixing them can
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complicate and increase the cost of disposal.[2][6] Mixing can also lead to dangerous chemical
reactions.[1]

Q3: Is it permissible to dispose of small amounts of 1-chlorohexane down the drain?

A3: Absolutely not. 1-Chlorohexane is insoluble in water and harmful to aquatic life.[5][7]
Disposing of this chemical down the drain is a serious violation of environmental regulations.[1]

Q4: What personal protective equipment (PPE) is required when handling 1-chlorohexane
waste?

A4: When handling 1-chlorohexane waste, you should wear chemical-resistant gloves (e.g.,
nitrile or neoprene), a lab coat or chemical-resistant apron, and safety glasses or a face shield.
[1] All handling of open containers should be done in a well-ventilated area, preferably inside a
chemical fume hood.[1][8]

Q5: How do I arrange for the final disposal of my 1-chlorohexane waste container?

A5: Follow your institution's specific procedures for hazardous waste pickup. This typically
involves contacting your Environmental Health and Safety (EHS) department to schedule a
collection.[1] Do not dispose of this chemical in the regular trash.[1]

Quantitative Data Summary
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Property Value Source
CAS Number 544-10-5 [31[5][9][10][11][12][13]
Molecular Formula CeH13Cl [5][10]
Molecular Weight 120.62 g/mol [3B1[14][9][10]
Appearance Colorless liquid [5]

Boiling Point 133-135 °C [11][13]
Melting Point -94 °C [11][13]
Flash Point 27 °C (80.6 °F) - closed cup [11]

Density 0.879 g/mL at 25 °C [11]

Water Solubility Insoluble [517111]
Storage Temperature Below +30°C [9]

Experimental Protocol: Segregation and Collection
of 1-Chlorohexane Waste

Objective: To safely collect and store 1-chlorohexane waste for disposal in a laboratory

setting.

Materials:

10-5).

Chemical fume hood.

Funnel compatible with the waste container.

Designated halogenated organic waste container (glass or HDPE) with a screw cap.

Waste label with "Halogenated Organic Waste," "1-Chlorohexane,"” and CAS number (544-

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile or neoprene gloves.
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Procedure:

Preparation:

1. Ensure all necessary PPE is worn correctly.

2. Perform all waste transfer operations within a certified chemical fume hood to minimize
inhalation exposure.[8]

3. Properly label the clean, empty halogenated waste container before adding any waste.

Waste Collection:

1. Carefully place a funnel in the opening of the labeled waste container.

2. Slowly decant the 1-chlorohexane waste from your experimental apparatus into the
funnel, avoiding splashes.

3. Once the waste is transferred, remove the funnel.

4. Securely fasten the cap on the waste container to prevent leakage or evaporation.[1]

Segregation and Storage:

1. Do not add any other type of waste, especially non-halogenated solvents, to this container.

[1]

2. Store the sealed container in a designated secondary containment bin within a cool, dry,
and well-ventilated hazardous waste storage area.[1]

3. Ensure the storage area is away from incompatible materials, particularly strong oxidizing
agents and bases.[5]

Final Disposal:

1. When the waste container is full (typically around 80% capacity to allow for expansion), or
when the experiment is complete, contact your institution's EHS department to arrange for
pickup.[1]
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2. Provide the EHS department with accurate information about the waste contents.

Disposal Workflow for 1-Chlorohexane

Waste Generation and Collection

1-Chlorohexane Waste Generated

Is it mixed with other waste?

Segregate as Halogenated Waste

Collect in Labeled, Compatible Container
(Glass or HDPE)

Ves, consult EHS

bntainerize

Final Disposal

Container Full?

Follow Spill Protocol:
- Evacuate & Ventilate
- Wear PPE
- Absorb with non-combustible material
- Collect as halogenated waste

Contact EHS for Pickup

Licensed Hazardous Waste Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-chlorohexane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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